1-[(3-methylbenzyl)sulfonyl]-N-[3-(1-pyrrolidinyl)butyl]-4-piperidinecarboxamide
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Description
This compound is a complex organic molecule that contains several functional groups, including a sulfonyl group, a piperidine ring, and a pyrrolidine ring. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties .
Molecular Structure Analysis
The molecule contains a piperidine ring and a pyrrolidine ring, both of which are types of heterocyclic amines. It also contains a sulfonyl group attached to a benzyl group. These functional groups could influence the compound’s reactivity and physical properties .Chemical Reactions Analysis
The compound’s reactivity would likely be influenced by its functional groups. For example, the sulfonyl group could potentially undergo reactions with nucleophiles, and the piperidine and pyrrolidine rings could participate in reactions involving their nitrogen atoms .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of the polar sulfonyl group could influence its solubility in different solvents .Scientific Research Applications
Synthesis Techniques and Chemical Properties
- Research has detailed convenient routes to synthesize related piperidines, pyrrolizidines, indolizidines, and quinolizidines through the cyclization of acetylenic sulfones with beta and gamma-chloroamines, indicating a methodological approach to structurally diverse heterocyclic compounds which could be applied to the synthesis of the queried compound (Back & Nakajima, 2000).
- Innovations in solid phase synthesis techniques have been applied to the synthesis of related compounds, showcasing the potential for efficient and scalable production methods that could be relevant for the queried compound's synthesis (Luo & Huang, 2004).
Potential Applications in Material Science
- The synthesis and characterization of novel soluble fluorinated polyamides containing pyridine and sulfone moieties suggest applications in material science, particularly in creating materials with low dielectric constants and high thermal stability. Such research indicates the broader applicability of sulfone and piperidine-based compounds in developing advanced materials (Liu et al., 2013).
Biological Activity and Medicinal Chemistry
- Compounds structurally related to the queried compound have been synthesized and evaluated for their biological activities, such as antifungal properties. This suggests potential medicinal chemistry applications of 1-[(3-methylbenzyl)sulfonyl]-N-[3-(1-pyrrolidinyl)butyl]-4-piperidinecarboxamide in developing new therapeutic agents (Darandale et al., 2013).
- Another study focused on the synthesis of propanamide derivatives bearing a piperidinyl-1,3,4-oxadiazole structure, evaluating them as promising anticancer agents. This underscores the potential of piperidine-based compounds in cancer research and treatment strategies (Rehman et al., 2018).
Structural and Conformational Studies
- The structure and conformation of solvated compounds closely related to the queried compound have been analyzed, providing insights into their chemical behavior and potential interactions in biological systems. Such studies are crucial for the development of pharmaceuticals and understanding the molecular basis of their activity (Banerjee et al., 2002).
Properties
IUPAC Name |
1-[(3-methylphenyl)methylsulfonyl]-N-(3-pyrrolidin-1-ylbutyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H35N3O3S/c1-18-6-5-7-20(16-18)17-29(27,28)25-14-9-21(10-15-25)22(26)23-11-8-19(2)24-12-3-4-13-24/h5-7,16,19,21H,3-4,8-15,17H2,1-2H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCABZHIIDKHLOQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CS(=O)(=O)N2CCC(CC2)C(=O)NCCC(C)N3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H35N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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